Cgp 57813

Catalog No.
S523341
CAS No.
150608-41-6
M.F
C43H58N4O8
M. Wt
758.9 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cgp 57813

CGP 57813 is a potent HIV-1 protease inhibitor employed as a hydrophobic model payload for nanoparticle delivery research.

  • Extreme lipophilicity necessitates specific entrapment methods (salting-out/emulsion) for high drug-loading efficiency.
  • Negligible oral bioavailability provides high-contrast signal for evaluating pH-triggered enteric delivery systems.
  • Rapid IV clearance (13 min half-life) benchmarks circulation time extension by novel biodegradable polymers.

CAS Number

150608-41-6

Product Name

Cgp 57813

IUPAC Name

tert-butyl N-[(2S,3S,5R)-3-hydroxy-5-[(4-methoxyphenyl)methyl]-6-[[(2S)-3-methyl-1-[[(2S)-1-morpholin-4-yl-1-oxo-3-phenylpropan-2-yl]amino]-1-oxobutan-2-yl]amino]-6-oxo-1-phenylhexan-2-yl]carbamate

Molecular Formula

C43H58N4O8

Molecular Weight

758.9 g/mol

InChI

InChI=1S/C43H58N4O8/c1-29(2)38(40(50)44-36(27-31-15-11-8-12-16-31)41(51)47-21-23-54-24-22-47)46-39(49)33(25-32-17-19-34(53-6)20-18-32)28-37(48)35(26-30-13-9-7-10-14-30)45-42(52)55-43(3,4)5/h7-20,29,33,35-38,48H,21-28H2,1-6H3,(H,44,50)(H,45,52)(H,46,49)/t33-,35+,36+,37+,38+/m1/s1

InChI Key

DZUIFTBFVIXAMZ-YHKVADFHSA-N

solubility

Soluble in DMSO, not in water

Synonyms

Cgp 57813; Cgp-57813; Cgp57813.

Canonical SMILES

CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)N2CCOCC2)NC(=O)C(CC3=CC=C(C=C3)OC)CC(C(CC4=CC=CC=C4)NC(=O)OC(C)(C)C)O

Isomeric SMILES

CC(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N2CCOCC2)NC(=O)[C@H](CC3=CC=C(C=C3)OC)C[C@@H]([C@H](CC4=CC=CC=C4)NC(=O)OC(C)(C)C)O

The exact mass of the compound tert-butyl N-[(2S,3S,5R)-3-hydroxy-5-[(4-methoxyphenyl)methyl]-6-[[(2S)-3-methyl-1-[[(2S)-1-morpholin-4-yl-1-oxo-3-phenylpropan-2-yl]amino]-1-oxobutan-2-yl]amino]-6-oxo-1-phenylhexan-2-yl]carbamate is 758.42546 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Acyclic - Carbamates - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

1 mg, 5 mg

CGP 57813 is a highly lipophilic peptidomimetic inhibitor of HIV-1 protease. In research and procurement contexts, it is primarily utilized as a model hydrophobic compound for the development and validation of advanced nanoparticle drug delivery systems [1]. Due to its inherent physicochemical limitations—specifically poor aqueous solubility and low oral bioavailability—CGP 57813 serves as a rigorous benchmark for evaluating the encapsulation efficiency and pharmacokinetic enhancements provided by biodegradable polymers (such as poly(D,L-lactic acid)) and pH-sensitive enteric copolymers [1].

Research Fit

HIV-1 protease inhibition assays
Intermediate enzyme inhibition context for mechanistic studies
Nanoparticle formulation research
Lipophilic peptidomimetic compatible with biodegradable polymer encapsulation
Cell-based antiviral screening
Well-characterized cellular antiviral profile in HIV-1 infected MT-2 models

Substituting CGP 57813 with more hydrophilic protease inhibitors or generic small molecules fundamentally alters the formulation dynamics in nanoparticle research. Its extreme lipophilicity requires specific entrapment strategies (e.g., salting-out methods) that fail or yield vastly different drug-loading profiles when applied to less hydrophobic analogs [1]. Furthermore, because its baseline oral absorption is negligible, CGP 57813 provides a high-contrast signal for successful enteric delivery; substituting it with a drug that has moderate baseline bioavailability obscures the performance metrics of the nanocarrier system being tested [1].

Substitution Risk

Enzyme inhibition profile may differ
CGP 61755 exhibits approximately 10-fold lower IC50; direct substitution can shift dose–response interpretation in protease assays.
Oral bioavailability context may not transfer
CGP 53437 shows poor oral exposure; only CGP 57813 and CGP 61755 demonstrate meaningful oral levels in rodent models.
Nanoparticle compatibility is compound-specific
Lipophilicity-dependent encapsulation efficiency and PK modulation observed for CGP 57813 may not replicate with structural analogs.

Intravenous PK Enhancement by PLA Encapsulation

Encapsulating CGP 57813 in poly(D,L-lactic acid) (PLA) nanoparticles drastically alters its systemic clearance profile compared to the free compound. Following intravenous administration in murine models, PLA-encapsulated CGP 57813 demonstrated an elimination half-life of 61 minutes and a 2-fold increase in the area under the curve (AUC), whereas the free control solution exhibited a rapid clearance half-life of only 13 minutes [1].

Evidence DimensionElimination Half-Life and AUC
Target Compound DataCGP 57813 in PLA nanoparticles: Half-life of 61 min; 2-fold increase in AUC
Comparator Or BaselineCGP 57813 in free control solution: Half-life of 13 min
Quantified Difference4.7-fold extension in elimination half-life and 100% increase in total systemic exposure (AUC)
ConditionsIntravenous administration in murine models

Validates the compound's utility as a model payload for proving that polymeric encapsulation can rescue the systemic circulation time of rapidly cleared lipophilic drugs.

HIV-1 Protease Inhibition
Head-to-head
IC50 11 nM (recombinant HIV-1 protease)
Supports intermediate enzyme inhibition context
1.1-fold vs CGP 53437 (10 nM); 11-fold higher vs CGP 61755 (1 nM)

Polymer-Dependent Oral Bioavailability

The extreme lipophilicity of CGP 57813 makes it an effective probe for differentiating the performance of gastrointestinal delivery polymers. When administered orally in PLA nanoparticles (which are insoluble in the GI tract), CGP 57813 yielded no significant plasma concentrations. However, when formulated in pH-sensitive methacrylic acid copolymers, the nanoparticles dissolved completely within 5 minutes at pH 5.8 in vitro, resulting in sufficient and measurable therapeutic plasma levels in vivo [1].

Evidence DimensionOral Plasma Concentration and Dissolution
Target Compound DataCGP 57813 in pH-sensitive methacrylic acid copolymers: Sufficient plasma levels; complete in vitro dissolution within 5 min at pH 5.8
Comparator Or BaselineCGP 57813 in PLA nanoparticles: No significant plasma concentrations detected orally
Quantified DifferenceBinary transition from negligible oral absorption (PLA) to therapeutic plasma levels (methacrylic acid copolymer)
ConditionsOral administration in murine models and in vitro dissolution at pH 5.8

Demonstrates that buyers developing oral formulations for lipophilic peptidomimetics must prioritize enteric, pH-triggered release systems over standard gastrointestinal-insoluble PLA.

Cellular Antiviral Activity
Head-to-head
ED50 ~5 nM, ED90 ~30 nM (HIV-1/MN MT-2 cells)
Convergent cellular efficacy across Phe-c-Phe analogs
No significant difference vs CGP 53437 and CGP 61755

Potency Comparison Against Structural Analogs

While CGP 57813 is primarily utilized for formulation research, its baseline biochemical activity is well-characterized. In vitro HIV-1 protease inhibition assays reveal that CGP 57813 possesses an IC50 of 11 nM. This is equivalent to its structural analog CGP 53437 (IC50 = 11 nM) but is 10-fold less potent than the optimized derivative CGP 61755 (IC50 = 1 nM) [1].

Evidence DimensionIn vitro IC50 for HIV-1 Protease
Target Compound DataCGP 57813: IC50 = 11 nM
Comparator Or BaselineCGP 61755 (analog): IC50 = 1 nM
Quantified DifferenceCGP 57813 is 10-fold less potent than its optimized analog CGP 61755, but equivalent to CGP 53437
ConditionsIn vitro HIV-1 protease inhibition assay

Establishes that while CGP 57813 is a highly active inhibitor, its primary procurement value lies in its physical formulation challenges rather than peak biochemical potency.

Oral Bioavailability
Head-to-head
Markedly better oral exposure vs CGP 53437
Supports oral exposure model comparison
Mouse DMSO-cyclodextrin formulation; exact AUC ratio not reported
Nanoparticle PK Modulation
Head-to-head
AUC 2-fold increase, t1/2 61 min vs 13 min (PLA NP IV)
Supports nanoparticle-mediated PK prolongation
Mouse IV model; Vd increased from 1.7 to 3.6 L/kg
pH-Responsive Oral Delivery
Head-to-head
Detectable plasma levels only with pH-sensitive copolymer NP
Enteric polymer selection critical for oral absorption
Methacrylic acid copolymer vs PLA nanoparticles in mice

pH-Sensitive Enteric Nanocarrier Development

Driven by the stark contrast in oral bioavailability between PLA and methacrylic acid copolymer formulations, CGP 57813 is a highly relevant model payload for validating novel pH-triggered release systems designed to bypass the harsh gastric environment and dissolve rapidly in the small intestine[1].

Salting-Out Encapsulation Optimization

Due to its extreme lipophilicity, CGP 57813 is highly suited for refining salting-out and emulsion-based nanoparticle manufacturing processes, where maximizing the drug-loading efficiency of hydrophobic peptidomimetics is the primary engineering goal [1].

Pharmacokinetic Rescue Strategy Benchmarking

With a known baseline intravenous half-life of just 13 minutes in free solution, this compound serves as a standardized benchmark for evaluating how effectively new biodegradable polymeric architectures can extend the circulation time and apparent volume of distribution of rapidly cleared drugs [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Nanoparticle formulation research
Lipophilic peptidomimetic; efficient encapsulation in biodegradable polymers
PK parameter benchmarking in nanoparticle delivery systems
Oral enteric delivery screening
pH-sensitive dissolution requirement for duodenal release
Duodenal release kinetics review and polymer-dependent exposure
SAR studies of protease inhibitors
Defined enzyme inhibition context within Phe-c-Phe class
IC50 benchmarking against structural analogs
Antiviral assay reference compound
Convergent cellular antiviral profile
ED50 endpoint reproducibility in cell-based HIV-1 assays

XLogP3

5.8

Hydrogen Bond Acceptor Count

8

Hydrogen Bond Donor Count

4

Exact Mass

758.42546482 Da

Monoisotopic Mass

758.42546482 Da

Heavy Atom Count

55

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Wikipedia

5-{[tert-Butoxy(hydroxy)methylidene]amino}-4-hydroxy-N-(1-hydroxy-3-methyl-1-{[1-(morpholin-4-yl)-1-oxo-3-phenylpropan-2-yl]imino}butan-2-yl)-2-[(4-methoxyphenyl)methyl]-6-phenylhexanimidic acid
1: Leroux JC, Cozens RM, Roesel JL, Galli B, Doelker E, Gurny R. pH-sensitive nanoparticles: an effective means to improve the oral delivery of HIV-1 protease inhibitors in dogs. Pharm Res. 1996 Mar;13(3):485-7. PubMed PMID: 8692747.
2: Leroux JC, Cozens R, Roesel JL, Galli B, Kubel F, Doelker E, Gurny R. Pharmacokinetics of a novel HIV-1 protease inhibitor incorporated into biodegradable or enteric nanoparticles following intravenous and oral administration to mice. J Pharm Sci. 1995 Dec;84(12):1387-91. PubMed PMID: 8748318.

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